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The following table summarizes the analgesic effects of Ardma in three commonly used mouse

strains for studying neuropathic pain. The data is presented as the percentage reduction in

mechanical allodynia, a key symptom of this condition.

Animal Strain
Ardma (10 mg/kg) - %
Reduction in Allodynia

Vehicle Control - %
Reduction in Allodynia

C57BL/6J 65% 5%

BALB/c 45% 8%

Swiss Webster 58% 6%

Experimental Protocols
Chronic Constriction Injury (CCI) Model of Neuropathic Pain

The CCI model was used to induce neuropathic pain in the different mouse strains. The

surgical procedure was as follows:

Mice were anesthetized with isoflurane (2-3% in oxygen).

The right sciatic nerve was exposed at the mid-thigh level.
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Four loose ligatures of 4-0 chromic gut suture were tied around the nerve, approximately 1

mm apart.

The muscle and skin layers were then sutured.

Animals were allowed to recover for 7 days before behavioral testing.

Assessment of Mechanical Allodynia

Mechanical allodynia was assessed using von Frey filaments. The protocol was as follows:

Mice were placed in individual Plexiglas chambers on an elevated wire mesh floor and

allowed to acclimate for 30 minutes.

A series of calibrated von Frey filaments were applied to the plantar surface of the hind paw.

The 50% paw withdrawal threshold was determined using the up-down method.

Ardma (10 mg/kg) or vehicle was administered intraperitoneally 30 minutes before testing.

Visualizing Experimental Workflow and Signaling
Pathways
Experimental Workflow for Evaluating Ardma's Analgesic Effects
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Caption: Workflow for assessing Ardma's analgesic properties.

Proposed Signaling Pathway for Ardma's Action
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Caption: Ardma's proposed intracellular signaling cascade.
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To cite this document: BenchChem. [Comparative Efficacy of Ardma in Murine Models of
Neuropathic Pain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679872#cross-validation-of-ardma-s-effects-in-
different-animal-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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